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Introduction

2-Nonadecanone, a long-chain aliphatic ketone, is a molecule of significant interest in various
scientific fields, including analytical chemistry, biomedical research, and environmental studies.
[1] Its unique physicochemical properties, stemming from its 19-carbon backbone and the
position of the carbonyl group, make it a valuable compound for a range of applications.[1] This
technical guide provides an in-depth overview of the molecular structure, chemical properties,
synthesis, and potential applications of 2-Nonadecanone, with a focus on information relevant
to research and development.

Molecular Structure and Formula

2-Nonadecanone is chemically classified as a ketone, featuring a carbonyl group (C=0) at the
second carbon position of a nineteen-carbon aliphatic chain.[1][2][3] This structural
arrangement leads to its common name, methyl heptadecyl ketone.[1]

The fundamental details of its molecular composition are summarized below:
e Molecular Formula: C19H380[1][2][3]
e IUPAC Name: nonadecan-2-one[1]

o CAS Number: 629-66-3[1][4]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b165413?utm_src=pdf-interest
https://www.benchchem.com/product/b165413?utm_src=pdf-body
https://www.benchchem.com/product/b165413
https://www.benchchem.com/product/b165413
https://www.benchchem.com/product/b165413?utm_src=pdf-body
https://www.benchchem.com/product/b165413?utm_src=pdf-body
https://www.benchchem.com/product/b165413
https://www.smolecule.com/products/s600195
https://cymitquimica.com/cas/629-66-3/
https://www.benchchem.com/product/b165413
https://www.benchchem.com/product/b165413
https://www.smolecule.com/products/s600195
https://cymitquimica.com/cas/629-66-3/
https://www.benchchem.com/product/b165413
https://www.benchchem.com/product/b165413
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C19H38O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(2)20/h3-18H2,1-2H3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Synonyms: Methyl heptadecyl ketone, 2-Oxononadecane[3]

The long, non-polar hydrocarbon tail renders the molecule hydrophobic, while the carbonyl
group imparts a degree of polarity.[2]

Physicochemical Properties

The physical and chemical properties of 2-Nonadecanone are crucial for its handling,
application, and analysis. The following table summarizes key quantitative data for this

compound.

Property Value Reference
Molecular Weight 282.50 g/mol [1][2]
Appearance Fine white plates [5]
Melting Point 55-57°C [6]
Water Solubility 0.65 mg/L at 25 °C [5]
Vapor Pressure 0.000137 mmHg at 25°C [5]
LogP 8.34 (5]
Polar Surface Area 17.07 A2 [5]
Index of Refraction 1.443 [5]
Enthalpy of Vaporization 56.45 kJ/mol [5]

Synthesis of 2-Nonadecanone

The synthesis of 2-Nonadecanone can be achieved through several established organic
chemistry routes. The two primary methods involve the Friedel-Crafts acylation and the
oxidation of the corresponding alcohol.

Experimental Protocols

1. Friedel-Crafts Acylation of Heptadecane
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This method involves the reaction of heptadecane with acetyl chloride in the presence of a
Lewis acid catalyst, such as aluminum chloride (AICIz). The electrophilic acylium ion generated
from acetyl chloride and the Lewis acid attacks the heptadecane chain, leading to the formation
of 2-Nonadecanone.

o Reactants: Heptadecane, Acetyl Chloride
o Catalyst: Aluminum Chloride (AICl3)

o General Procedure: While a detailed, step-by-step protocol for this specific reaction is not
readily available in the cited literature, the general procedure for Friedel-Crafts acylation
involves the slow addition of the acylating agent (acetyl chloride) to a mixture of the
substrate (heptadecane) and the Lewis acid catalyst in an appropriate anhydrous solvent.
The reaction is typically carried out at a controlled temperature, followed by an aqueous
work-up to decompose the catalyst and isolate the ketone product. Purification is often
achieved through techniques such as distillation or chromatography.

2. Oxidation of 2-Nonadecanol

Another common and efficient method for the synthesis of 2-Nonadecanone is the oxidation of
its corresponding secondary alcohol, 2-nonadecanol. Various oxidizing agents can be
employed for this transformation.

o Starting Material: 2-Nonadecanol

» Oxidizing Agents: Common oxidizing agents for this type of conversion include pyridinium
chlorochromate (PCC), Jones reagent (chromium trioxide in sulfuric acid and acetone), or
milder, more selective reagents.

o General Procedure: The protocol generally involves dissolving 2-nonadecanol in a suitable
organic solvent and adding the chosen oxidizing agent under controlled temperature
conditions. The reaction progress is monitored by techniques like thin-layer chromatography
(TLC). Upon completion, the reaction mixture is worked up to remove the oxidant and any
byproducts, followed by purification of the resulting 2-Nonadecanone.

Below is a diagram illustrating the synthetic pathways for 2-Nonadecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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